Cas no 1805563-45-4 (2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid
• CAS No: 1805563-45-4
• MF: C₈H₅F₃INO₂
• MW: 331.03048491478
• CID: 4882226
• Update Time: 2025-06-08

2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid

• Inchi： 1S/C8H5F3INO2/c9-5-6(12)3(1-4(14)15)2-13-7(5)8(10)11/h2,8H,1H2,(H,14,15)
• InChI Key： INWXHZUUBWUXTO-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid

Introduction to 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid (CAS No. 1805563-45-4)

2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid, identified by the CAS number 1805563-45-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and utility in drug development. The presence of multiple fluorine atoms and an iodine substituent in its molecular framework imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid is C₇H₂F₃INO₂, reflecting its complex composition. The structural features of this compound, particularly the difluoromethyl group and the iodopyridine core, make it a versatile building block for constructing more intricate molecules. In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability in drug candidates.

One of the most compelling aspects of 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid is its potential application in the synthesis of novel pharmaceuticals. The iodine atom at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl structures found in many active pharmaceutical ingredients (APIs). Additionally, the acetic acid moiety at the 5-position allows for further derivatization, enabling the creation of carboxylate esters or amides that can be incorporated into drug molecules to enhance solubility or target specificity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into a molecule can modulate its pharmacokinetic properties, including pharmacological activity, metabolic stability, and pharmacological selectivity. For instance, fluorination at specific positions can lead to increased binding affinity to biological targets, such as enzymes or receptors. This has led to the development of several fluoroaromatic drugs that have demonstrated high efficacy and low toxicity in clinical settings.

The synthesis of 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid involves multi-step organic transformations that require precise control over reaction conditions. Typically, the synthesis begins with a pyridine precursor that undergoes halogenation and subsequent functional group interconversion to introduce the desired fluorine and iodine substituents. The final step often involves carboxylation to incorporate the acetic acid group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are commonly employed to achieve high yields and purity.

In the realm of agrochemicals, compounds like 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid play a crucial role in developing novel pesticides and herbicides. The structural motifs present in this compound can be modified to create molecules that exhibit potent activity against pests while maintaining environmental safety. Fluorinated pyridines are particularly valued for their ability to disrupt essential biological pathways in pests without harming non-target organisms.

The pharmacological potential of 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid has been explored in several preclinical studies. Researchers have investigated its derivatives as inhibitors of various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious disorders. The difluoromethyl group is known to enhance metabolic stability by resisting oxidative degradation, while the iodopyridine core provides a scaffold for selective binding interactions. These features make it an attractive candidate for further medicinal chemistry optimization.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are frequently dysregulated in cancerous cells. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural versatility of 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid allows for the creation of kinase inhibitors with high selectivity and potency.

The chemical reactivity of 2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid also makes it useful in material science applications. For example, it can be used as a precursor for synthesizing organic semiconductors or luminescent materials. The presence of electron-withdrawing groups like fluorine atoms can influence the electronic properties of these materials, making them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

In conclusion,2-(Difluoromethyl)-3-fluoro-4-iodopyridine-5-acetic acid (CAS No. 1805563-45-4) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features enable diverse applications in pharmaceuticals, agrochemicals, and materials science. As synthetic methodologies continue to advance, new derivatives and applications for this compound are likely to emerge, further solidifying its importance in modern chemistry.